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Compound of Interest

2-(Dimethylamino)-1,3-thiazole-5-
Compound Name:
carbaldehyde

Cat. No.: B086009

An In-Depth Technical Guide to the Safe Handling and Use of 2-(Dimethylamino)-1,3-
thiazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safe handling, storage, and
disposal of 2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde (CAS No. 1005-28-3). As a
versatile heterocyclic building block in pharmaceutical research and development, a thorough
understanding of its chemical properties and potential hazards is paramount for ensuring
laboratory safety. This document synthesizes critical data from safety data sheets (SDS),
outlines detailed protocols for personal protection and emergency response, and offers expert
insights into the causality behind recommended safety measures. The information herein is
intended to empower researchers to work confidently and safely with this compound.

Compound Identification and Properties

2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde is a solid organic compound frequently
utilized as a scaffold in the synthesis of more complex molecules.[1][2] Its core structure, a
thiazole ring functionalized with a dimethylamino group and an aldehyde, makes it a valuable
intermediate in medicinal chemistry.
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Chemical and Physical Properties

A summary of the key physical and chemical properties is presented in Table 1. Understanding
these properties is the first step in a comprehensive risk assessment.

Property Value Source(s)

] 2-(Dimethylamino)-1,3-
Chemical Name ] [11[3]
thiazole-5-carbaldehyde

2-dimethylamino-thiazole-5-

carbaldehyde, 2-
Synonyms ) ] ] [3]
dimethylamino thiazole-5-

carboxaldehyde
CAS Number 1005-28-3 [1][3]
Molecular Formula CeHsN20S [1]14]
Molecular Weight 156.21 g/mol [4]
Appearance Solid [4]
Melting Point 75°Cto 77°C [3]
Flash Point 74 °C [2]

Hazard Identification and Risk Assessment

This compound is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[4] The primary risks associated with its
handling are acute oral toxicity, skin irritation, serious eye irritation, and the potential to cause
an allergic skin reaction or respiratory irritation.[3][4]

GHS Hazard Classification
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Hazard Class Category Hazard Statement GHS Pictogram
o H302: Harmful if GHSO07 (Exclamation
Acute Toxicity, Oral 4
swallowed Mark)[4]
] o H315: Causes skin GHSO07 (Exclamation
Skin Irritation 2 S
irritation Mark)[3]
) o H317: May cause an GHSO07 (Exclamation
Skin Sensitization 1 ) i )
allergic skin reaction Mark)[4]
o H319: Causes serious  GHSO07 (Exclamation
Eye Irritation 2A o
eye irritation Mark)[3]
Specific Target Organ 3 H335: May cause GHSO07 (Exclamation
Toxicity respiratory irritation Mark)[3]

The GHSO07 pictogram, an exclamation mark, is used to signify these hazards.[4]

Expert Analysis of Hazards

The aldehyde functional group can be a source of reactivity and irritation. Aldehydes are known
to react with biological nucleophiles, such as the amine groups in proteins, which can lead to
skin sensitization and irritation. The thiazole ring, a sulfur- and nitrogen-containing heterocycle,
is a common motif in many biologically active molecules, and its reactivity should be
considered in any experimental design.[5] The primary routes of exposure are inhalation of the
solid as a dust, skin contact, eye contact, and ingestion.

Safe Handling and Personal Protective Equipment
(PPE)

A proactive approach to safety through proper handling and the consistent use of appropriate
PPE is critical. The following protocols are designed to minimize exposure risk.

Engineering Controls

All handling of solid 2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde should be conducted in
a well-ventilated area.[6] A certified chemical fume hood is strongly recommended, especially
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when transferring the solid or preparing solutions, to prevent the inhalation of dust.[6] An
eyewash station and safety shower must be readily accessible in the immediate work area.

Personal Protective Equipment (PPE) Workflow

The selection and use of PPE should follow a systematic workflow to ensure comprehensive
protection.
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Figure 1: A step-by-step workflow for donning and doffing Personal Protective Equipment.
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Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is available and in good condition.
Confirm the chemical fume hood is functioning correctly.

e Weighing and Transfer: Conduct all weighing and transfers of the solid compound within the
fume hood to contain any dust. Use a spatula for transfers and avoid creating airborne dust.

e Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid
splashing.

o Post-Handling: After use, ensure the container is tightly sealed.[7] Decontaminate the work
surface and any equipment used.

e Hygiene: Always wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.[6]

Emergency Procedures

In the event of an exposure or spill, a rapid and informed response is crucial.

First Aid Measures
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Exposure Route

First Aid Protocol

If Swallowed

Rinse mouth with water. Immediately call a
POISON CENTER or doctor.[3][8] Do not induce

vomiting.

If on Skin

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water.[6][7] If skin irritation or a rash occurs,

seek medical attention.[7]

If in Eyes

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do so. Continue rinsing.[3][8] If eye irritation

persists, get medical advice/attention.[7]

If Inhaled

Move the person to fresh air and keep them in a
position comfortable for breathing.[9] If

respiratory symptoms occur, call a physician.

Spill Response Workflow

A structured approach to spill cleanup is essential to prevent further contamination and

exposure.
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Figure 2: A systematic workflow for responding to a chemical spill.
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Storage and Disposal

Proper storage and disposal are integral to the lifecycle management of this chemical.

Storage Conditions

o Container: Keep the container tightly closed.[7]
e Environment: Store in a cool, dry, and well-ventilated area.
e Incompatibilities: Store away from strong oxidizing agents.

o Storage Class: The compound is classified under Storage Class 11 - Combustible Solids.[4]

Waste Disposal

All waste containing 2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde must be treated as
hazardous waste. Dispose of the material and its container in accordance with local, regional,
and national regulations at an approved waste disposal plant.[6] Do not dispose of it down the
drain.

Conclusion

2-(Dimethylamino)-1,3-thiazole-5-carbaldehyde is a valuable research chemical that can be
handled safely when its hazards are understood and proper precautions are taken. By adhering
to the guidelines outlined in this document—including the consistent use of engineering
controls and PPE, and preparedness for emergencies—researchers can mitigate risks and
maintain a safe laboratory environment. Scientific integrity begins with a commitment to safety,
and the protocols described herein provide a self-validating system for the responsible use of
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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